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Compound of Interest

Compound Name: Oxytocin, glu(4)-

Cat. No.: B3061084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxytocin, a nonapeptide neurohypophysial hormone, is a critical regulator of numerous

physiological processes, including parturition, lactation, and complex social behaviors. Its

therapeutic potential is the subject of extensive research. "Oxytocin, glu(4)-", also known as

[Glu4]-Oxytocin, is a derivative of oxytocin where the glutamine at position 4 is substituted with

glutamic acid.[1][2][3] As an analog and a potential impurity in oxytocin preparations, the

characterization of its biological activity at the oxytocin receptor (OXTR) is crucial for both basic

research and drug development.[4]

These application notes provide detailed protocols for cell-based assays to determine the

functional activity of "Oxytocin, glu(4)-" at the human oxytocin receptor. The methodologies

described are based on commercially available assay systems and established research

protocols, enabling researchers to quantify agonist or antagonist effects.

Chemical and Physical Properties of Oxytocin,
glu(4)-
A clear understanding of the test compound is fundamental for accurate assay preparation and

interpretation of results.
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Property Value Reference

Molecular Formula C43H65N11O13S2 [1][2]

Molecular Weight 1008.17 g/mol [2][3][5][6][7]

CAS Number 4314-67-4 [1][3][6][7][8][9]

Synonyms

4-Glu-oxytocin, [Glu4]-

Oxytocin, Oxytocin EP Impurity

C

[1][2][3][6]

Sequence
CYIENCPLG-NH2 (Disulfide

bridge: Cys1-Cys6)
[4]

Oxytocin Receptor Signaling Pathways
The oxytocin receptor is a G-protein coupled receptor (GPCR). Upon agonist binding, it

primarily couples to Gαq/11, initiating the phospholipase C (PLC) signaling cascade. This leads

to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the

release of intracellular calcium, while DAG activates protein kinase C (PKC). Downstream

effects include the activation of the MAPK and RhoA/Rho kinase pathways.
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Caption: Luciferase reporter assay workflow.
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Detailed Protocol (Adapted from commercially available kits)

Materials:

Human OXTR reporter cell line

Cell culture medium

Test compound: "Oxytocin, glu(4)-"

Reference agonist: Oxytocin

Luciferase detection reagent

96-well white, clear-bottom assay plates

Luminometer

Procedure:

Cell Plating:

Thaw the cryopreserved OXTR reporter cells according to the supplier's instructions.

Resuspend the cells in the provided cell culture medium.

Dispense the cell suspension into a 96-well assay plate.

Compound Preparation and Addition:

Prepare a stock solution of "Oxytocin, glu(4)-" in an appropriate solvent (e.g., DMSO or

PBS).

Perform serial dilutions of the stock solution to create a dose-response curve.

For agonist testing, add the diluted "Oxytocin, glu(4)-" or reference agonist (Oxytocin) to

the wells containing the cells.
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For antagonist testing, co-incubate the cells with a known concentration of Oxytocin

(typically EC80) and serial dilutions of "Oxytocin, glu(4)-".

Incubation:

Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period specified by

the assay kit (typically 18-24 hours).

Luminescence Detection:

Equilibrate the plate and the luciferase detection reagent to room temperature.

Add the luciferase detection reagent to each well.

Incubate for a short period (e.g., 15 minutes) to allow for signal stabilization.

Measure the luminescence using a plate reader.

Data Analysis:

Plot the luminescence signal against the log of the compound concentration.

For agonist activity, calculate the EC50 value, which is the concentration of the compound

that produces 50% of the maximal response.

For antagonist activity, calculate the IC50 value, which is the concentration of the

compound that inhibits 50% of the response induced by the reference agonist.

Calcium Mobilization Assay
This assay directly measures the increase in intracellular calcium concentration following the

activation of the OXTR and the subsequent Gq/PLC pathway. This is often achieved using a

calcium-sensitive fluorescent dye.

Experimental Workflow

Diagram of the Calcium Mobilization Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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